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Compound of Interest

Compound Name: Iron(III) sulfate hydrate

CAS No.: 43059-01-4

Cat. No.: B7798650

Get Quote

A Technical Guide for Pharmaceutical and Materials Scientists

Executive Summary
Iron(III) sulfate (

) exists in a complex hydration landscape that critically influences its solubility, bioavailability,
and stability in pharmaceutical formulations. While often treated generically as "ferric sulfate,"
the specific hydration state—ranging from the anhydrous form to the dodecahydrate—dictates
its efficacy as a hemostatic agent and its behavior in industrial coagulation. This guide dissects
the crystallographic identities, thermodynamic transitions, and validated synthesis protocols for
these hydrates, with a specific focus on the commercially dominant nonahydrate and its
dehydration pathways.

The Hydration Spectrum: Crystallographic &
Physicochemical Profile
The hydration state of Iron(III) sulfate is not merely a matter of water content but a fundamental

driver of crystal lattice energy and dissolution kinetics. In drug development, particularly for
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astringents and hemostatic devices, distinguishing between the Nonahydrate (Coquimbite) and

the Pentahydrate is essential for quality control (QC).

Comparative Physicochemical Properties[2]

Property
Nonahydrate (

)

Pentahydrate (

)

Anhydrous (

)

Formula

Mineral Name Coquimbite
Lausenite

(rare/doubtful)
Mikasaite

Crystal System Hexagonal Monoclinic Rhombohedral

Appearance
Yellow/Violet

hexagonal prisms
White/Grayish powder Gray-white powder

Density ~2.10 g/cm³ ~1.89 g/cm³ 3.097 g/cm³

Hygroscopicity High Very High Extreme

Solubility (

)
440 g/L (20°C) Slow dissolution Slow (requires heat)

Stability Stable < 98°C Metastable Stable < 480°C

Expert Insight: Commercial "Ferric Sulfate n-hydrate" is frequently a non-stoichiometric mixture

approximating the nonahydrate. For pharmaceutical grade (USP/EP) applications, X-Ray

Diffraction (XRD) is required to confirm phase purity, as the pentahydrate often forms as a

weathering crust on the nonahydrate, altering dissolution rates.

Thermodynamic Stability & Phase Transitions
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Understanding the thermal decomposition pathway is critical for processing (e.g., drying

granulation) and storage. The dehydration of Iron(III) sulfate is a multi-step endothermic

process, followed by high-temperature decomposition into iron oxides.

Thermal Decomposition Pathway
The following diagram illustrates the critical temperature thresholds for processing. Exceeding

480°C results in the irreversible loss of sulfate groups, rendering the compound useless for

therapeutic applications requiring soluble iron.
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Figure 1: Thermal evolution of Iron(III) sulfate. Note the critical window between 175°C and

480°C where the anhydrous salt is stable.

Synthesis & Validation Protocols
For research applications requiring high-purity nonahydrate, commercial technical-grade

sources are often insufficient due to Manganese or heavy metal contamination. The following

protocol utilizes the oxidation of ferrous sulfate, a self-validating method due to the distinct

color change.

Protocol: Peroxide Oxidation Synthesis
Objective: Synthesize high-purity

from

.

Reagents:

Ferrous Sulfate Heptahydrate (
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)[1]

Sulfuric Acid (

, 98%)[2]

Hydrogen Peroxide (

, 30%)

Workflow:

Acidification: Dissolve

in dilute

. The molar ratio of Fe:SO4 must be adjusted to exactly 2:3 to prevent the formation of basic
sulfates (Monsel’s salt).

Oxidation: Slowly add

dropwise.

Reaction:

[3][4][5]

Observation: Solution transitions from pale green to deep reddish-brown, then to yellow.

Crystallization: Evaporate the solution at 80°C (do not boil) until a density of 1.4 g/mL is

reached. Cool slowly to 4°C to precipitate hexagonal nonahydrate crystals.

Characterization Workflow (QC)
To validate the hydrate form, a dual-method approach is required.
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Figure 2: Quality Control workflow. TGA confirms the hydration number (

), while XRD rules out amorphous phases or basic sulfates.

Pharmaceutical Applications: Hemostasis
Mechanism[9][10]
In drug development, Iron(III) sulfate is primarily used as a local hemostatic agent (e.g., in

astringent retraction pastes). It is distinct from Monsel's Solution (Ferric Subsulfate,

), although they share a mechanism.

Mechanism of Action: Protein Agglutination
Unlike the coagulation cascade which relies on platelets and fibrin, ferric sulfate acts via a

chemical reaction with blood proteins.[6] This allows it to work in patients with coagulopathies

(e.g., hemophilia).

Contact: The acidic ferric sulfate solution (pH ~1.0) contacts blood.[7][6]
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Reaction:

ions react with plasma proteins (albumin, fibrinogen).

Precipitation: Proteins denature and agglutinate, forming "plugs" that mechanically seal

capillary orifices.

Hemostasis: Immediate arrest of capillary bleeding.

Critical Formulation Note: High acidity can cause tissue necrosis or dentin staining. Modern

formulations often buffer the solution or use the less acidic nonahydrate in a viscous paste to

limit diffusion into surrounding tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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